Cas no 83988-30-1 (Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate)

• Product Name: Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate
• CAS No: 83988-30-1
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD08689882
• CID: 706982
• PubChem ID: 12793486
• Update Time: 2025-06-08

Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 4-amino-3-methyl-, methyl ester
• Methyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate
• Methyl 4-amino-3-methylisoxazole-5-carboxylate
• METHYL-4-AMINO-3-METHYL-ISOXAZOLE-5-CARBOXYLATE
• MFCD08689882
• AKOS006290513
• 83988-30-1
• AS-54924
• W11092
• EN300-268679
• methyl4-amino-3-methylisoxazole-5-carboxylate
• SY124619
• SCHEMBL18952788
• 5-Isoxazolecarboxylicacid,4-amino-3-methyl-,methylester(9CI)
• CS-0036833
• DB-352016
• Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate

• MDL： MFCD08689882
• Inchi： 1S/C6H8N2O3/c1-3-4(7)5(11-8-3)6(9)10-2/h7H2,1-2H3
• InChI Key： CSXOORNBNVEFNG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate

Research Briefing on Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate (CAS: 83988-30-1) in Chemical Biology and Pharmaceutical Applications

Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate (CAS: 83988-30-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This oxazole derivative serves as a crucial building block for the synthesis of various bioactive molecules, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. Recent studies have highlighted its potential as a pharmacophore in designing novel therapeutic compounds, leveraging its unique chemical properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role as a precursor in the synthesis of oxazole-based kinase inhibitors. The study demonstrated that modifications at the 4-amino and 5-carboxylate positions of the oxazole ring could significantly enhance binding affinity to target proteins, particularly in the context of tyrosine kinase inhibition. The researchers synthesized a series of derivatives using Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate as the starting material, achieving promising results in preclinical models of breast cancer.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to develop novel antimicrobial agents. The study focused on the compound's ability to disrupt bacterial cell wall synthesis, with derivatives showing potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the oxazole core's ability to mimic natural substrates of bacterial enzymes, thereby inhibiting essential metabolic pathways.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate. A 2023 Organic Process Research & Development paper detailed a scalable, green chemistry approach using catalytic amination and esterification, reducing the environmental impact traditionally associated with its synthesis. This methodological innovation addresses one of the key challenges in large-scale pharmaceutical production of oxazole derivatives.

The compound's safety profile and pharmacokinetic properties have also been subjects of recent investigation. A 2023 toxicology study published in Chemical Research in Toxicology evaluated its metabolic pathways and potential hepatotoxicity, providing valuable data for future drug development efforts. The results indicated that while the parent compound shows favorable metabolic stability, certain derivatives may require structural optimization to minimize potential toxicity concerns.

Looking forward, the unique chemical properties of Methyl 4-Amino-3-methyl-1,2-oxazole-5-carboxylate continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging drug targets. The compound's versatility and the growing body of research supporting its pharmaceutical applications suggest it will remain an important tool in medicinal chemistry for years to come.